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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of NOR116, a non-

halogenated flame retardant, for achieving optimal flame retardancy in polymeric materials.

This document details recommended dosages, synergistic effects with other flame retardants,

and the underlying mechanism of action. Furthermore, detailed experimental protocols for

standard flammability tests are provided to assist in the evaluation of materials containing

NOR116.

Introduction to NOR116
NOR116, commercially known as Flamestab® NOR® 116, is a monomeric N-alkoxy hindered

amine (NOR HAS) that functions as a highly efficient flame retardant, particularly in polyolefins

such as polypropylene (PP) and polyethylene (PE).[1][2] It is a halogen-free additive, making it

a more environmentally friendly alternative to traditional halogenated flame retardants.[1]

NOR116 is effective at low concentrations and also acts as a UV and long-term thermal

stabilizer.[3][4]

Mechanism of Action
The flame retardant mechanism of NOR116 is based on radical scavenging.[4] During the

initial stages of polymer combustion, the heat causes the polymer to decompose, generating

highly reactive alkyl free radicals (R•). These radicals propagate the combustion cycle in the

gas phase. NOR116 functions by interrupting this cycle. Upon heating, the N-O bond in the
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NOR-HALS molecule cleaves, generating nitroxyl radicals (>NO•) and alkyl radicals.[2] The

nitroxyl radicals are highly effective at trapping the polymer's alkyl radicals, forming stable

amino ethers and thus quenching the flame propagation. This process, known as the Denisov

Cycle, allows for the regeneration of the active nitroxyl radicals, providing long-lasting flame

retardancy.[3]
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Caption: Simplified mechanism of NOR116 as a radical scavenger.

Recommended Dosage and Performance Data
The optimal dosage of NOR116 depends on the polymer type, the thickness of the material,

and the specific flame retardancy standard to be met. Generally, NOR116 is effective at

concentrations ranging from 0.5% to 2.0% by weight.

NOR116 as a Standalone Flame Retardant
While comprehensive data for NOR116 as a standalone flame retardant is limited in publicly

available literature, some key findings are summarized below.
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Polymer
Applicati
on

NOR116
Dosage
(wt%)

Test
Standard

Result LOI (%) Source

Polypropyl

ene

Nonwoven

s (100

g/m²)

1
DIN 4102-

B2
Pass 24.2 [3]

Polypropyl

ene

Nonwoven

s (100

g/m²)

1 UL-94 VTM-2 - [3]

Polypropyl

ene

Nonwoven

s (100

g/m²)

1 NFPA 701 Pass - [3]

Polypropyl

ene
Films 0.5

DIN 4102-

B2

Self-

extinguishi

ng

- [2]

Synergistic Effects of NOR116
NOR116 exhibits significant synergistic effects when combined with other flame retardants,

such as intumescent systems and phosphorus-based compounds. This can lead to improved

flame retardant performance at lower total additive loadings.

Table 1: Synergistic Flame Retardant Performance of NOR116 in Polypropylene
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Flame
Retardant
System

Polymer LOI (%)
UL-94
Rating

Cone
Calorimeter
Data
(pHRR,
kW/m²)

Source

25%

APP/PER
PP 31.0 - - [4][5]

24.5%

APP/PER +

0.5%

NOR116

PP 35.0 V-0 - [4][5]

5% PCO-900 PP 21.5 - 1050 [6]

3.5% PCO-

900 + 1.5%

NOR116 +

1% Fumed

Silica

PP 25.5 - 750 [6]

APP/PER: Ammonium Polyphosphate/Pentaerythritol PCO-900: A cyclic phosphonate

Experimental Protocols
To evaluate the flame retardancy of polymers containing NOR116, standardized testing

protocols should be followed. Below are detailed methodologies for common flammability tests.

Limiting Oxygen Index (LOI) - ISO 4589
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Apparatus:

LOI apparatus consisting of a heat-resistant glass chimney, specimen holder, gas mixing and

control system, and an igniter.
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Procedure:

Prepare test specimens of the specified dimensions.

Condition the specimens at 23 ± 2 °C and 50 ± 5 % relative humidity for at least 24 hours.

Place a specimen vertically in the holder in the center of the glass chimney.

Set an initial oxygen concentration.

Introduce the oxygen/nitrogen mixture into the chimney at a specified flow rate.

Ignite the top edge of the specimen with the igniter.

Observe the burning behavior. The specimen is considered to be burning if flaming continues

for at least 3 minutes or the flame travels 50 mm down the specimen.

Based on the result, adjust the oxygen concentration and test a new specimen.

The LOI is the lowest oxygen concentration at which the specimen meets the burning

criteria, expressed as a volume percentage.

UL-94 Vertical Burning Test
Objective: To assess the flammability of plastic materials in a vertical orientation.

Apparatus:

UL-94 test chamber, Bunsen burner, timing device, and a surgical cotton indicator.

Procedure:

Prepare at least five test specimens of the specified dimensions.

Condition the specimens as required by the standard.

Mount a specimen vertically in the test chamber.

Place a layer of dry surgical cotton 300 mm below the specimen.
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Apply a 20 mm high blue flame to the bottom edge of the specimen for 10 seconds.

Remove the flame and record the afterflame time (t1).

If the specimen extinguishes, immediately reapply the flame for another 10 seconds.

Remove the flame and record the second afterflame time (t2) and the afterglow time.

Record if any flaming drips ignite the cotton.

Classify the material as V-0, V-1, or V-2 based on the burning times, afterglow, and dripping

behavior.

Cone Calorimetry - ISO 5660-1
Objective: To measure the heat release rate (HRR) and other flammability properties of a

material when exposed to a controlled level of radiant heat.[7]

Apparatus:

Cone calorimeter consisting of a conical radiant heater, a load cell for mass loss

measurement, an exhaust system with gas analysis (O₂, CO, CO₂), and a spark igniter.[7]

Procedure:

Prepare specimens of standard dimensions (typically 100 mm x 100 mm).

Condition the specimens prior to testing.

Wrap the specimen in aluminum foil, leaving the top surface exposed, and place it in the

specimen holder.

Position the specimen on the load cell under the conical heater.

Set the desired heat flux (e.g., 35 or 50 kW/m²).

Start the test, which exposes the specimen to the radiant heat.

The spark igniter is activated to ignite the pyrolysis gases.
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Continuously record data for heat release rate, mass loss, time to ignition, smoke production,

and gas yields throughout the test.

Key parameters to analyze include Time to Ignition (TTI), Peak Heat Release Rate (pHRR),

and Total Heat Release (THR).

DIN 4102-1 (Class B2) - "Normally Flammable"
Objective: To assess the flammability of building materials when exposed to a small flame.[8][9]

Apparatus:

A specific test chamber ("Brennkasten") with a specimen holder and a small burner.[10]

Procedure:

Prepare specimens of specified dimensions (e.g., 190 mm x 90 mm for edge ignition and

230 mm x 90 mm for surface ignition).[9][10]

Condition the specimens in a standard climate.[11]

Mount the specimen vertically in the holder.[12]

Apply a small, defined flame to either the edge or the surface of the specimen for 15

seconds.[11]

Observe and record the flame height and the time it takes for the flame tip to reach a marked

line (typically 150 mm) after the burner is removed.[8]

The material is classified as B2 if the flame does not reach the marked line within 20

seconds after the removal of the ignition source for all tested specimens.[8]

FMVSS 302 - Flammability of Interior Materials in Motor
Vehicles
Objective: To determine the horizontal burn rate of materials used in the occupant

compartments of motor vehicles.[13][14][15]
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Apparatus:

A horizontal flammability test chamber, a specimen holder consisting of two U-shaped

frames, a Bunsen burner, and a timing device.[14][16]

Procedure:

Prepare specimens of standard dimensions (typically 102 mm x 356 mm).[15]

Condition the specimens as required.

Mount the specimen between the two U-shaped frames.

Position the mounted specimen horizontally in the test chamber.

Apply a 38 mm high flame from the Bunsen burner to the free end of the specimen for 15

seconds.[14][16]

Turn off the burner and start the timer when the flame passes the first reference mark.

Measure the time it takes for the flame to travel between two marked points.

Calculate the burn rate in mm/minute.

The material passes if the burn rate is less than 102 mm/minute or if the flame self-

extinguishes before reaching the first mark.[14][16]
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Caption: Workflow for evaluating NOR116 flame retardancy.

Conclusion
NOR116 is a versatile and effective halogen-free flame retardant for polyolefins, functioning

through a radical scavenging mechanism. Optimal flame retardancy can be achieved at low

dosages, particularly when used in synergistic combination with other flame retardants. The

provided experimental protocols offer a framework for the systematic evaluation of NOR116 in
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various polymer formulations to meet specific fire safety standards. It is recommended to

perform tests on the final material construction to determine the precise optimal dosage for a

given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143032#nor116-dosage-for-optimal-flame-
retardancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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